![molecular formula C22H25N7O4S B6171191 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide CAS No. 2376833-19-9](/img/no-structure.png)
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide
Overview
Description
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide is a useful research compound. Its molecular formula is C22H25N7O4S and its molecular weight is 483.5. The purity is usually 95.
BenchChem offers high-quality 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide including the price, delivery time, and more detailed information at info@benchchem.com.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide' involves the synthesis of two key intermediates, which are then coupled together to form the final product. The first intermediate is 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid, which is synthesized from commercially available starting materials. The second intermediate is 5-(6-ethoxypyrazin-2-yl)picolinic acid, which is also synthesized from commercially available starting materials. These two intermediates are then coupled together using standard peptide coupling chemistry to form the final product.", "Starting Materials": [ "2,4-dichloropyrimidine", "cyclopropanesulfonyl chloride", "triethylamine", "ethyl 6-bromonicotinate", "sodium hydride", "2-bromo-5-chloropyridine", "2-aminobutanoic acid", "N,N'-diisopropylcarbodiimide", "ethyl acetate", "dimethylformamide", "acetonitrile" ], "Reaction": [ "Step 1: Synthesis of 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "a. React 2,4-dichloropyrimidine with cyclopropanesulfonyl chloride and triethylamine in ethyl acetate to form 2-cyclopropanesulfonamidopyrimidine-4-chloride", "b. React 2-cyclopropanesulfonamidopyrimidine-4-chloride with sodium hydride and 2-aminobutanoic acid in dimethylformamide to form 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid", "Step 2: Synthesis of 5-(6-ethoxypyrazin-2-yl)picolinic acid", "a. React ethyl 6-bromonicotinate with sodium hydride in dimethylformamide to form ethyl 6-pyridylacetate", "b. React ethyl 6-pyridylacetate with 2-bromo-5-chloropyridine in acetonitrile to form 5-(6-bromo-2-pyridyl)picolinic acid", "c. React 5-(6-bromo-2-pyridyl)picolinic acid with sodium hydride and 6-ethoxypyrazine-2-carboxylic acid in dimethylformamide to form 5-(6-ethoxypyrazin-2-yl)picolinic acid", "Step 3: Coupling of intermediates to form final product", "a. React 2-cyclopropanesulfonamidopyrimidine-4-carboxylic acid and 5-(6-ethoxypyrazin-2-yl)picolinic acid with N,N'-diisopropylcarbodiimide in dimethylformamide to form the final product 2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide" ] } | |
CAS RN |
2376833-19-9 |
Product Name |
2-(2-cyclopropanesulfonamidopyrimidin-4-yl)-N-[5-(6-ethoxypyrazin-2-yl)pyridin-2-yl]butanamide |
Molecular Formula |
C22H25N7O4S |
Molecular Weight |
483.5 |
Purity |
95 |
Origin of Product |
United States |
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